N-(5-bromo-2-pyridinyl)-2-{[5-(2-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

• Molecular Formula: C17H16BrN5O2S
• Molecular Weight: 434.3 g/mol
• IUPAC Name: N-(5-bromopyridin-2-yl)-2-[[5-(2-methoxyphenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C17H16BrN5O2S/c1-23-16(12-5-3-4-6-13(12)25-2)21-22-17(23)26-10-15(24)20-14-8-7-11(18)9-19-14/h3-9H,10H2,1-2H3,(H,19,20,24)
• InChI Key: YUJCWNQRRVNGQC-UHFFFAOYSA-N
• SMILES: CN1C(=NN=C1SCC(=O)NC2=NC=C(C=C2)Br)C3=CC=CC=C3OC

Description

N-(5-bromo-2-pyridinyl)-2-{[5-(2-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic properties. The compound is a member of the 1,2,4-triazole family and has been synthesized using various methods.

Mechanism Of Action

The mechanism of action of N-(5-bromo-2-pyridinyl)-2-{[5-(2-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is not fully understood. However, studies have shown that the compound can inhibit the activity of certain enzymes and proteins that are involved in cell growth and division. This inhibition can lead to the death of cancer cells and the prevention of tumor growth.
Biochemical and Physiological Effects:
N-(5-bromo-2-pyridinyl)-2-{[5-(2-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been shown to have various biochemical and physiological effects. In addition to its cytotoxic effects on cancer cells, the compound has also been shown to have anti-inflammatory properties and can reduce the production of certain cytokines that are involved in inflammation. Furthermore, the compound has been shown to have antibacterial and antifungal properties.

Advantages And Limitations For Lab Experiments

One of the advantages of using N-(5-bromo-2-pyridinyl)-2-{[5-(2-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide in lab experiments is its potential as a cancer therapy. However, one of the limitations is the lack of information on its toxicity and side effects. Further studies are needed to determine the safety and efficacy of the compound in humans.

Future Directions

There are several future directions for research on N-(5-bromo-2-pyridinyl)-2-{[5-(2-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide. One direction is to investigate its potential as a treatment for other diseases such as autoimmune disorders and viral infections. Another direction is to study its mechanism of action in more detail to better understand how it works and how it can be optimized for therapeutic use. Finally, more studies are needed to determine the safety and toxicity of the compound in humans to pave the way for clinical trials.
In conclusion, N-(5-bromo-2-pyridinyl)-2-{[5-(2-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a promising compound that has potential as a cancer therapy and in other scientific research applications. Further studies are needed to fully understand its mechanism of action and to determine its safety and efficacy in humans.

Synthesis Methods

The synthesis of N-(5-bromo-2-pyridinyl)-2-{[5-(2-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been reported in several research articles. One of the most common methods involves the reaction of 5-(2-methoxyphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol with 5-bromo-2-chloropyridine in the presence of a base such as potassium carbonate. The resulting intermediate is then treated with acetic anhydride and purified to obtain the final product.

Scientific Research Applications

N-(5-bromo-2-pyridinyl)-2-{[5-(2-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has shown potential in various scientific research applications. One of the most promising areas of research is in the field of cancer treatment. Studies have shown that the compound has cytotoxic effects on cancer cells and can induce apoptosis, making it a potential candidate for cancer therapy.